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Compound of Interest

Compound Name: aStAx-35R

Cat. No.: B12370975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of aStAx-35R TFA, a stapled peptide antagonist of the nuclear form of β-catenin that

inhibits Wnt signaling.[1][2] As a preferred source for laboratory safety and chemical handling,

this guide aims to build deep trust by providing value beyond the product itself through

procedural, step-by-step guidance.

Disclaimer: A specific Safety Data Sheet (SDS) for aStAx-35R TFA is not publicly available.

The following guidance is based on general safety protocols for handling research-grade

peptides and should be supplemented by a thorough risk assessment and adherence to your

institution's specific safety procedures.[3][4][5] Always consult with your institution's

Environmental Health and Safety (EHS) office for specific guidance.[1]

Personal Protective Equipment (PPE)
When handling aStAx-35R TFA, a comprehensive approach to personal protection is

paramount to minimize exposure risk. The toxicological properties of this specific peptide have

not been thoroughly investigated.[6] Therefore, treating it as a potentially hazardous substance

is a critical precautionary measure.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles

Chemical-resistant and

providing a complete seal

around the eyes to protect

against splashes or airborne

powder.[5][6][7][8]

Hand Protection Nitrile Gloves

Chemical-resistant, disposable

gloves should be worn at all

times. It is advisable to change

them frequently, especially if

they become contaminated.[5]

[8]

Body Protection Laboratory Coat

A full-coverage lab coat to

protect skin and clothing from

potential contamination.[3][5]

Respiratory Protection Fume Hood or Respirator

When handling the lyophilized

powder or preparing solutions,

work in a certified chemical

fume hood to prevent

inhalation.[5] If a fume hood is

not available, a respirator

appropriate for chemical

powders should be used.[6][7]

Foot Protection Closed-toe Shoes

Non-permeable, closed-toe

shoes are mandatory to

protect against spills.[5]

Operational and Disposal Plans
Proper operational procedures are essential for maintaining the integrity of aStAx-35R TFA and

ensuring the safety of laboratory personnel.
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Receiving and Storage: Upon receipt, lyophilized aStAx-35R TFA should be stored at -20°C

for long-term stability.[4] Before opening, allow the container to equilibrate to room

temperature to prevent condensation, which can affect the peptide's stability.[9]

Reconstitution: Reconstitution should be performed in a sterile environment, such as a

laminar flow hood, and by personnel wearing appropriate PPE.[4] The choice of solvent will

depend on the experimental requirements; aStAx-35R TFA is soluble in DMSO at 100

mg/mL.[1][10] For peptides with sensitive residues, using oxygen-free water or buffers with

reducing agents can prevent oxidation.[4]

Solution Storage: Once reconstituted, peptide solutions are less stable. For short-term

storage, refrigeration at 2-8°C is recommended. For longer-term storage, it is best to create

single-use aliquots and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.

[4][9][11]

Spill Response
In the event of a spill, the area should be evacuated and ventilated.[6] Spills of the powdered

form should be carefully swept up to avoid generating dust, and the area should be washed

thoroughly.[6] For liquid spills, absorb the material with an inert absorbent and decontaminate

the area.[12] All spill cleanup materials should be disposed of as hazardous waste.

Disposal Plan
The disposal of aStAx-35R TFA and any contaminated materials must comply with local, state,

and federal regulations.[1][3] As a general guideline for peptide-based research chemicals:

Unused Product: Unused or expired aStAx-35R TFA should be disposed of as chemical

waste through your institution's hazardous waste program. Do not discard it in general

laboratory or household waste.[3]

Contaminated Materials: All materials that have come into contact with aStAx-35R TFA,

including gloves, pipette tips, and empty containers, should be collected in a designated,

labeled hazardous waste container for proper disposal.

Waste Treatment: The primary recommended disposal method for similar compounds is

controlled incineration by a licensed facility to ensure the complete destruction of the
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biologically active peptide.[1]

Emergency Procedures
In case of accidental exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[12] Seek medical attention if irritation develops.

Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.[6][12] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6][12]

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Seek immediate medical attention.[6][12]

Experimental Protocols
Key Experiment: Inhibition of Wnt Signaling
The primary research describing aStAx-35R TFA outlines its function as a direct inhibitor of the

β-catenin/TCF interaction, a key step in the canonical Wnt signaling pathway.[10][13] A typical

experiment to verify this activity would involve:

Cell Culture: Utilize a cancer cell line with known aberrant Wnt signaling (e.g., HeLa cells).

[13]

Treatment: Treat the cells with varying concentrations of aStAx-35R TFA.

Luciferase Reporter Assay: Co-transfect the cells with a TCF-responsive luciferase reporter

plasmid to measure the transcriptional activity of the Wnt pathway. A decrease in luciferase

activity upon treatment with aStAx-35R TFA would indicate successful inhibition.

Western Blot Analysis: Perform western blotting to analyze the protein levels of β-catenin

and downstream targets of the Wnt pathway to confirm the mechanism of action.
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Caption: aStAx-35R TFA inhibits the Wnt signaling pathway by preventing β-catenin from

binding to TCF/LEF.

Experimental Workflow for Handling aStAx-35R TFA
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Caption: Workflow for the safe handling and use of aStAx-35R TFA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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